![molecular formula C19H15ClFN3O3S2 B2698805 8-chloro-2-[(3-fluoro-4-methoxybenzyl)sulfanyl]-6-methyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide CAS No. 1326806-45-4](/img/structure/B2698805.png)
8-chloro-2-[(3-fluoro-4-methoxybenzyl)sulfanyl]-6-methyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide
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Description
Scientific Research Applications
Synthesis and Biological Study
Compounds within the same chemical family have been synthesized and examined for their antimicrobial and anthelmintic activities. For instance, the synthesis of 8-chloro-5-methoxy and 8-chloro-4H-1,4-benzothiazines through condensation and oxidative cyclization processes has been documented. These compounds, including their sulphones and ribofuranosides derivatives, have been characterized by spectral and elemental analysis to explore their potential biological activities (Khandelwal et al., 2013).
Chemical Reactions and Properties
The reactivity and interaction of related compounds with various chemical agents have been studied, shedding light on their chemical properties and potential applications. For example, the reactions of 10-substituted-10H-pyrido[3,2-b][1,4]benzothiazines with n-butyllithium and acyl chlorides offer insights into their structural modifications and chemical behavior (Pasutto & Knaus, 1979).
Pharmacological Studies
Research has also explored the pharmacological potential of compounds within this family, particularly focusing on their interaction with biological receptors and their effects on the central nervous system. The investigation into fluoro derivatives of the pyrazolo[5,1-c][1,2,4]benzotriazine system and their binding properties at the benzodiazepine site on the GABA(A) receptor highlights the interest in these compounds for therapeutic purposes (Guerrini et al., 2010).
Novel Synthesis Methods
Innovative synthesis methods have been developed for related compounds, demonstrating the ongoing interest in expanding the chemical toolbox for creating such entities. The modeling of a one-pot synthesis method for 2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzothiazines showcases the advancements in efficient chemical synthesis techniques (Grevtsov et al., 2013).
properties
IUPAC Name |
8-chloro-2-[(3-fluoro-4-methoxyphenyl)methylsulfanyl]-6-methylpyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFN3O3S2/c1-24-15-8-12(20)4-5-13(15)18-17(29(24,25)26)9-22-19(23-18)28-10-11-3-6-16(27-2)14(21)7-11/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBVUVSXUZWGYER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)Cl)C3=NC(=NC=C3S1(=O)=O)SCC4=CC(=C(C=C4)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-chloro-2-[(3-fluoro-4-methoxybenzyl)sulfanyl]-6-methyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide |
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